2,2-diethoxy-N,N-bis-(2-propynyl)ethylamine

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: N-(2,2-diethoxyethyl)-N-prop-2-ynylprop-2-yn-1-amine
• InChI: InChI=1S/C12H19NO2/c1-5-9-13(10-6-2)11-12(14-7-3)15-8-4/h1-2,12H,7-11H2,3-4H3
• InChI Key: PMCFRSFHOMVPQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CN(CC#C)CC#C)OCC

Description

2,2-diethoxy-N,N-bis-(2-propynyl)ethylamine is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Propargyl bromide (14.7 g of 80% solution in toluene, 0.1 mol) was added to a stirred solution of aminoacetaldehyde diethyl acetal (13.3 g, 0.1 mol) in THF (200 mL). After 2 h the THF was removed and the residual oil was partitioned between ether and sodium hydroxide solution. Evaporation of the ether gave an oil which was chromatographed on silica gel to give 4.7 g of 2,2-diethoxy-N,N-bis-(2-propynyl)ethylamine and 8.1 g of 2,2-diethoxy-N-(2-propynyl)ethylamine.